Cas no 502657-00-3 (1H-1,2,4-Triazole, 1-[4-[2-(2-ethoxyethoxy)ethoxy]phenyl]-)
502657-00-3 structure
Product Name:1H-1,2,4-Triazole, 1-[4-[2-(2-ethoxyethoxy)ethoxy]phenyl]-
CAS No:502657-00-3
MF:C14H19N3O3
MW:277.318963289261
CID:1563869
Update Time:2024-08-24
1H-1,2,4-Triazole, 1-[4-[2-(2-ethoxyethoxy)ethoxy]phenyl]- Chemical and Physical Properties
Names and Identifiers
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- 1H-1,2,4-Triazole, 1-[4-[2-(2-ethoxyethoxy)ethoxy]phenyl]-
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- Inchi: 1S/C14H19N3O3/c1-2-18-7-8-19-9-10-20-14-5-3-13(4-6-14)17-12-15-11-16-17/h3-6,11-12H,2,7-10H2,1H3
- InChI Key: PVRDIWMTTRKXSF-UHFFFAOYSA-N
- SMILES: N1(C2=CC=C(OCCOCCOCC)C=C2)C=NC=N1
Computed Properties
- Exact Mass: 277.14277
Experimental Properties
- Density: 1.15±0.1 g/cm3(Predicted)
- Boiling Point: 438.1±55.0 °C(Predicted)
- PSA: 58.4
- pka: 2.60±0.10(Predicted)
1H-1,2,4-Triazole, 1-[4-[2-(2-ethoxyethoxy)ethoxy]phenyl]- Related Literature
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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